Cas no 890634-78-3 (4-{1-(3-chlorophenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-(4-methoxyphenyl)pyrrolidin-2-one)

• Product Name: 4-{1-(3-chlorophenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-(4-methoxyphenyl)pyrrolidin-2-one
• CAS No: 890634-78-3
• MF: C₂₅H₂₂ClN₃O₂
• MW: 431.914084911346
• CID: 6466222
• PubChem ID: 16450720
• Update Time: 2025-11-01

4-{1-(3-chlorophenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-(4-methoxyphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-{1-(3-chlorophenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-(4-methoxyphenyl)pyrrolidin-2-one
• 890634-78-3
• 4-(1-(3-chlorobenzyl)-1H-benzo[d]imidazol-2-yl)-1-(4-methoxyphenyl)pyrrolidin-2-one
• 4-[1-(3-chlorobenzyl)-1H-benzimidazol-2-yl]-1-(4-methoxyphenyl)pyrrolidin-2-one
• AKOS016316667
• VU0493109-1
• AKOS002254363
• F3243-0931
• 4-{1-[(3-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}-1-(4-methoxyphenyl)pyrrolidin-2-one
• 4-[1-[(3-chlorophenyl)methyl]benzimidazol-2-yl]-1-(4-methoxyphenyl)pyrrolidin-2-one

• Inchi： 1S/C25H22ClN3O2/c1-31-21-11-9-20(10-12-21)28-16-18(14-24(28)30)25-27-22-7-2-3-8-23(22)29(25)15-17-5-4-6-19(26)13-17/h2-13,18H,14-16H2,1H3
• InChI Key： QIXXFWIVYKSDBP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN1C2C=CC=CC=2N=C1C1CC(N(C2C=CC(=CC=2)OC)C1)=O

Computed Properties

• Exact Mass: 431.1400546g/mol
• Monoisotopic Mass: 431.1400546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 47.4Ų

Additional information on 4-{1-(3-chlorophenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-(4-methoxyphenyl)pyrrolidin-2-one

Introduction to 4-{1-(3-chlorophenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-(4-methoxyphenyl)pyrrolidin-2-one (CAS No. 890634-78-3)

4-{1-(3-chlorophenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-(4-methoxyphenyl)pyrrolidin-2-one (CAS No. 890634-78-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzodiazepines, which are widely used in the treatment of anxiety disorders, insomnia, and other neurological conditions. The unique structural features of this compound, particularly the presence of a 3-chlorophenyl substituent and a 4-methoxyphenyl group, contribute to its distinct pharmacological properties.

The chemical structure of 4-{1-(3-chlorophenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-(4-methoxyphenyl)pyrrolidin-2-one consists of a pyrrolidinone core linked to a benzodiazepine ring system. The pyrrolidinone moiety is known for its ability to modulate various biological activities, including central nervous system (CNS) effects. The 3-chlorophenyl substituent enhances the lipophilicity of the molecule, which can improve its ability to cross the blood-brain barrier and exert its therapeutic effects. Meanwhile, the 4-methoxyphenyl group provides additional stability and contributes to the compound's overall pharmacokinetic profile.

In recent years, extensive research has been conducted to understand the biological activities and potential therapeutic applications of this compound. Studies have shown that 4-{1-(3-chlorophenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-(4-methoxyphenyl)pyrrolidin-2-one exhibits potent anxiolytic and sedative properties. These effects are primarily attributed to its interaction with GABA_A receptors, which are key targets for many benzodiazepines. By enhancing GABAergic neurotransmission, this compound can effectively reduce anxiety and promote relaxation.

Beyond its anxiolytic properties, 4-{1-(3-chlorophenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-(4-methoxyphenyl)pyrrolidin-2-one has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that it may have anticonvulsant activity, making it a potential candidate for the treatment of epilepsy. Additionally, research has explored its potential as a neuroprotective agent, with some studies suggesting that it can mitigate neuronal damage in models of neurodegenerative diseases such as Alzheimer's disease.

The pharmacokinetic profile of 4-{1-(3-chlorophenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-(4-methoxyphenyl)pyrrolidin-2-one is another important aspect of its characterization. Studies have demonstrated that it has good oral bioavailability and a favorable half-life, which are desirable properties for a drug candidate. However, like many benzodiazepines, it is important to consider the potential for dependence and tolerance when using this compound therapeutically.

In terms of safety and toxicity, preclinical studies have generally shown that 4-{1-(3-chlorophenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-(4-methoxyphenyl)pyrrolidin-2-one is well-tolerated at therapeutic doses. However, further research is needed to fully evaluate its long-term safety profile and potential side effects. Clinical trials are currently underway to assess its efficacy and safety in human subjects.

The development of new benzodiazepine derivatives like 4-{1-(3-chlorophenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-(4-methoxyphenyl)pyrrolidin-2-one is driven by the need for more effective and safer treatments for neurological disorders. While traditional benzodiazepines have been widely used for decades, they are not without limitations. Issues such as cognitive impairment, dependence, and rebound anxiety have led researchers to explore novel compounds with improved therapeutic profiles.

In conclusion, 4-{1-(3-chlorophenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-(4-methoxyphenyl)pyrrolidin-2-one (CAS No. 890634-78-3) represents a promising candidate in the ongoing quest for more effective treatments for anxiety disorders and other neurological conditions. Its unique chemical structure and favorable pharmacological properties make it an intriguing subject for further research and development in the field of medicinal chemistry.